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Compound of Interest

Compound Name: CALP2 TFA

Cat. No.: B561560

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds like CALP2 TFA (Trifluoroacetic acid salt) is paramount. This document
provides a comprehensive guide to the necessary personal protective equipment (PPE),
operational plans for safe handling, and disposal procedures.

Chemical Identifier:

Compound Name: CALP2 TFA

Synonyms: VKFGVGFKVMVF

Molecular Formula: C70H105F3N14015S[1]

Molecular Weight: 1471.72 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for CALP2 TFA is not readily available, the hazards
can be inferred from its components: the CALP2 peptide and Trifluoroacetic acid (TFA). TFAis
a strong corrosive acid and requires stringent safety measures.[2][3] The peptide itself may
have biological activity, and as a general precaution, it should be handled with care to avoid
inhalation, ingestion, and direct contact with skin and eyes.
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The following table summarizes the recommended personal protective equipment for handling
CALP2 TFA.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and Rationale

Hands

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Always check
the manufacturer's chemical
resistance guide for
trifluoroacetic acid. Discard
and replace gloves
immediately if they become
contaminated, torn, or

punctured.

Eyes/Face

Safety goggles and face shield

Use chemical splash goggles
that provide a complete seal
around the eyes. A face shield
should be worn in conjunction
with goggles, especially when
handling larger quantities or
when there is a risk of

splashing.[3]

Body

Laboratory coat

A flame-retardant lab coat
should be worn to protect
against splashes and spills.

Ensure it is fully buttoned.

Respiratory

Fume hood or respirator

All handling of CALP2 TFA
powder and solutions should
be conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[4] If a fume hood is not
available, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and acid gases should be

used.
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Impervious, closed-toe shoes
Feet Closed-toe shoes should be worn to protect

against spills.

Operational and Disposal Plans

Handling and Storage:
o Store CALP2 TFA in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong bases, oxidizing agents, and metals.

[4]
o Use only non-sparking tools and equipment.

» When preparing solutions, always add the acid (TFA component) to the solvent slowly; never
the other way around.

Spill Management:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to
contain the spill. Do not use combustible materials like sawdust.

o Neutralize: For spills involving the acidic TFA component, cautiously neutralize with a
suitable agent like sodium bicarbonate or a commercial acid neutralizer.

o Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container
for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal:
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e Dispose of CALP2 TFA and any contaminated materials as hazardous chemical waste in
accordance with all local, state, and federal regulations.

e Do not dispose of down the drain or in the regular trash.[4]

Emergency First Aid Procedures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[4]

Visual Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate Personal
Protective Equipment when handling CALP2 TFA.
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Hazard Assessment

Start: Handling CALP2 TFA

Assess Potential Hazards:
- Corrosive (TFA)
- Biologically Active (Peptide)
- Inhalation Risk (Powder)
- Dermal Contact Risk

\ 4

Determine Task:
- Weighing Powder
- Preparing Solution
- Administering to Cells/Animals

A

PI:F Selection

Select Gloves: Select Eye/Face Protection: Select Body Protection: Select Respiratory Protection:
Chemical-Resistant (Nitrile/Neoprene) Safety Goggles & Face Shield Lab Coat Fume Hood or Respirator

\ \

Incorrect/Damaged

Verificat% ?n & Use

Check PPE Fit and Integrity

All PPE Correct

Proceed with Task

Click to download full resolution via product page

PPE Selection Workflow for Handling CALP2 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CALP2 TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561560#personal-protective-equipment-for-handling-
calp2-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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